Cas no 2034296-89-2 ((2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034296-89-2
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 5333456
• Update Time: 2025-06-08

(2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• (2-methyl-1,3-thiazol-4-yl)-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C13H14N4O2S/c1-9-16-11(7-20-9)13(18)17-5-3-10(6-17)19-12-2-4-14-8-15-12/h2,4,7-8,10H,3,5-6H2,1H3
• InChI Key： GHGNHXVDCSZSHH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(N1CCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.6
• Topological Polar Surface Area: 96.4

Additional information on (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Introduction to (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone and Its Applications in Modern Chemical Biology

(2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, with the CAS number 2034296-89-2, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, featuring a combination of thiazole, pyrimidine, and pyrrolidine moieties, represents a promising scaffold for the development of novel therapeutic agents.

The structural complexity of (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone makes it an intriguing candidate for further investigation. The presence of a thiazole ring, known for its role in various biological processes, alongside a pyrimidine moiety that is frequently found in nucleoside analogs, suggests potential interactions with biological targets. Additionally, the pyrrolidine ring adds another layer of complexity, which could contribute to the molecule's binding affinity and selectivity.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their pharmaceutical applications. Heterocycles are known to exhibit a wide range of biological activities, making them valuable tools in drug discovery. The thiazole ring, in particular, has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. Compounds containing this moiety have shown promise in various preclinical studies, highlighting the importance of further exploring its potential.

The pyrimidine moiety is another key feature of this compound that warrants attention. Pyrimidines are fundamental components of nucleic acids and are integral to many enzymatic processes. By incorporating a pyrimidine ring into the molecular structure, researchers can potentially target enzymes involved in DNA synthesis and repair, as well as other metabolic pathways. This dual functionality makes (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone a versatile scaffold for drug development.

The methanone group in the compound's name also plays a crucial role in its overall structure and function. Methanone groups are often used in medicinal chemistry to enhance solubility and improve bioavailability. Additionally, they can serve as pharmacophores that interact with biological targets, thereby modulating cellular processes. The presence of this group in (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone suggests that it may have significant pharmacological activity.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its interactions with enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic gain. By targeting these pathways with compounds like (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, it may be possible to inhibit tumor growth and induce apoptosis.

Another area of interest is the potential use of this compound in anti-inflammatory therapies. Chronic inflammation is associated with a variety of diseases, including cardiovascular disease, diabetes, and autoimmune disorders. The anti-inflammatory properties of thiazole derivatives have been well-documented, and it is plausible that (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone could contribute to the development of novel anti-inflammatory agents.

The combination of these structural features also suggests potential applications in neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Compounds that can modulate protein folding or interfere with aggregation pathways may offer new therapeutic strategies. The unique chemical profile of (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone makes it a candidate for further investigation in this context.

In conclusion, (2-Methylthiazol-4-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone represents a promising compound with diverse potential applications in chemical biology and drug discovery. Its unique structural features, including the presence of thiazole, pyrimidine, and pyrrolidine moieties, make it an attractive scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its potential in various therapeutic areas.